N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(o-tolyl)oxalamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N'-(2-methylphenyl)oxamide
• InChI: InChI=1S/C23H30N4O2/c1-17-8-4-5-9-20(17)25-23(29)22(28)24-16-21(27-14-6-7-15-27)18-10-12-19(13-11-18)26(2)3/h4-5,8-13,21H,6-7,14-16H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key: IARCDNJWUSTONF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCCC3
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol
• CAS No.: 899956-93-5

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(o-tolyl)oxalamide is a useful research compound. Its molecular formula is C23H30N4O2 and its molecular weight is 394.519. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Structure

• Novel 5-amino-2-arylimino-3,4-di[(N,N-dimethylamino)methylideneamino]-2H-pyrroles were synthesized, showcasing the compound's utility in producing heterocyclic compounds with potential for various applications (Alves et al., 1997).
• The compound was used in the microwave-assisted synthesis of pyrazolopyridine derivatives, highlighting its role in facilitating reactions under microwave irradiation, leading to compounds with antioxidant, antitumor, and antimicrobial activities (El‐Borai et al., 2013).
• Research into the electronic and molecular structures of an electrochemically reduced and oxidized triarylamine layer on nanocrystalline TiO2 films involved derivatives of the compound, elucidating its impact on electron transfer and surface layer molecular structure (Westermark et al., 2001).

Optical and Material Applications

• A study on ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate characterized its optical properties, suggesting potential applications in nonlinear optical materials due to significant shifts in vibrational frequencies indicative of dimer formation and hydrogen bonding strength (Singh et al., 2014).
• Novel fluorescent probes based on the 1,2,5-triphenylpyrrole core for real-time monitoring of low carbon dioxide levels demonstrated the utility of derivatives in environmental monitoring and potentially in biological applications due to their aggregation-enhanced emission feature, offering a fast and selective method for CO2 detection (Wang et al., 2015).